Propanoic acid, 2-hydroxy-3-[2-(2-propenyloxy)phenoxy]-

• CAS No.: 53564-64-0
• Molecular Formula: C12H14O5
• Molecular Weight: 238.24 g/mol
• IUPAC Name: 2-hydroxy-3-(2-prop-2-enoxyphenoxy)propanoic acid
• InChI: InChI=1S/C12H14O5/c1-2-7-16-10-5-3-4-6-11(10)17-8-9(13)12(14)15/h2-6,9,13H,1,7-8H2,(H,14,15)
• InChI Key: BOLITCHMJSCDKU-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=CC=C1OCC(C(=O)O)O

Description

Propanoic acid, 2-hydroxy-3-[2-(2-propenyloxy)phenoxy]- is a complex organic compound with a unique structure that includes a propanoic acid backbone, a hydroxy group, and a phenoxy group with a propenyloxy substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of propanoic acid, 2-hydroxy-3-[2-(2-propenyloxy)phenoxy]- typically involves the reaction of epichlorohydrin with phenol derivatives under alkaline conditions. The reaction proceeds through the formation of an epoxide intermediate, which is then opened by the phenol derivative to form the desired product . The reaction conditions often include the use of a chiral catalyst to ensure enantioselectivity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, can make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions

Propanoic acid, 2-hydroxy-3-[2-(2-propenyloxy)phenoxy]- can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The carbonyl group can be reduced back to a hydroxy group using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The phenoxy group can undergo nucleophilic substitution reactions, where the propenyloxy substituent can be replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines, thiols) . The reactions are typically carried out under controlled temperature and pH conditions to ensure high selectivity and yield .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxy group results in the formation of a carbonyl compound, while nucleophilic substitution can lead to the formation of various substituted phenoxy derivatives .

Scientific Research Applications

Propanoic acid, 2-hydroxy-3-[2-(2-propenyloxy)phenoxy]- has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives have been studied for their potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of propanoic acid, 2-hydroxy-3-[2-(2-propenyloxy)phenoxy]- involves its interaction with specific molecular targets and pathways. The hydroxy and phenoxy groups can form hydrogen bonds and other interactions with biological molecules, influencing their activity . The propenyloxy substituent can also participate in various chemical reactions, further modulating the compound’s effects .

Comparison with Similar Compounds

Similar Compounds

2-Hydroxypropanoic acid: A simpler analog with similar hydroxy and carboxylic acid groups.

2-Hydroxy-3-(2-hydroxyphenyl)propanoic acid: Contains a hydroxyphenyl group instead of a phenoxy group with a propenyloxy substituent.

2-Phenoxypropanoic acid: Lacks the hydroxy and propenyloxy substituents, making it less complex.

Uniqueness

Propanoic acid, 2-hydroxy-3-[2-(2-propenyloxy)phenoxy]- is unique due to its combination of functional groups, which confer distinct chemical reactivity and biological activity.